Cas no 1804341-41-0 (Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804341-41-0
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4832826
• Update Time: 2025-11-06

Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9ClF3NO4/c1-18-7(16)3-5-2-6(4-11)8(17)15-9(5)19-10(12,13)14/h2H,3-4H2,1H3,(H,15,17)
• InChI Key： JFTDJTRKPUDJOF-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(=C(C=1)CC(=O)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate

Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate: A Comprehensive Overview

The compound Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No: 1804341-41-0) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloromethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an acetate ester moiety. The combination of these functional groups imparts the compound with distinctive chemical and physical properties that make it valuable for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the pyridine ring system with high precision. The introduction of the trifluoromethoxy group has been achieved through nucleophilic aromatic substitution, leveraging the directing effects of existing substituents on the pyridine ring. These methods not only enhance the yield and purity of the compound but also contribute to its cost-effectiveness in large-scale production.

The structural complexity of Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate makes it an attractive candidate for exploring its biological activity. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in drug discovery efforts targeting metabolic disorders. Additionally, the compound has shown promise in agricultural applications as a potential herbicide or fungicide due to its ability to disrupt specific biochemical processes in plants and pathogens.

In terms of environmental impact, researchers have conducted extensive studies to evaluate the biodegradability and toxicity of this compound. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which is favorable for its use in agricultural settings where environmental safety is a concern. However, further research is required to fully understand its long-term effects on ecosystems and non-target organisms.

The versatility of Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate extends to its application in materials science, particularly in the development of advanced materials with tailored properties. Its ability to act as a building block for more complex molecules has been exploited in the synthesis of polymers and hybrid materials with applications in electronics and optoelectronics.

In conclusion, Methyl 3-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No: 1804341-41-0) stands out as a multifaceted compound with significant potential across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in ongoing research and development efforts aimed at addressing challenges in healthcare, agriculture, and materials science.